Cas no 1385696-56-9 (2-(2,2,2-Trifluoroethyl)-2,8-diazaspiro[4.5]decan-1-one hydrochloride)

• Product Name: 2-(2,2,2-Trifluoroethyl)-2,8-diazaspiro[4.5]decan-1-one hydrochloride
• CAS No: 1385696-56-9
• MF: C₁₀H₁₆ClF₃N₂O
• MW: 272.695052146912
• CID: 4786512
• PubChem ID: 86277247
• Update Time: 2025-05-21

2-(2,2,2-Trifluoroethyl)-2,8-diazaspiro[4.5]decan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-Trifluoroethyl)-2,8-diazaspiro[4.5]decan-1-one hydrochloride
• 2-(2,2,2-Trifluoroethyl)-2,8-diazaspiro[4.5]decan-1-onehydrochloride
• AKOS027393507
• KS-7476
• 2-(2,2,2-Trifluoroethyl)-2,8-diazaspiro[4.5]decan-1-one HCl
• CS-0445842
• 1385696-56-9
• 2-(2,2,2-trifluoroethyl)-2,8-diazaspiro[4.5]decan-1-one;hydrochloride

• MDL： MFCD22418737
• Inchi： 1S/C10H15F3N2O.ClH/c11-10(12,13)7-15-6-3-9(8(15)16)1-4-14-5-2-9;/h14H,1-7H2;1H
• InChI Key： MNSFGAKQPGDLLT-UHFFFAOYSA-N
• SMILES： Cl.FC(CN1CCC2(C1=O)CCNCC2)(F)F

Computed Properties

• Exact Mass: 272.0903253g/mol
• Monoisotopic Mass: 272.0903253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on 2-(2,2,2-Trifluoroethyl)-2,8-diazaspiro[4.5]decan-1-one hydrochloride

Research Brief on 2-(2,2,2-Trifluoroethyl)-2,8-diazaspiro[4.5]decan-1-one hydrochloride (CAS: 1385696-56-9)

In recent years, the compound 2-(2,2,2-Trifluoroethyl)-2,8-diazaspiro[4.5]decan-1-one hydrochloride (CAS: 1385696-56-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The trifluoroethyl group and the diazaspiro[4.5]decane scaffold contribute to its distinct pharmacological properties, making it a subject of intense investigation.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's role as a potent and selective antagonist for specific G-protein-coupled receptors (GPCRs) implicated in neurological disorders. The research demonstrated that 2-(2,2,2-Trifluoroethyl)-2,8-diazaspiro[4.5]decan-1-one hydrochloride exhibits high binding affinity and favorable pharmacokinetic profiles in preclinical models, suggesting its potential as a lead candidate for further development.

Another significant area of research involves the compound's application in pain management. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its efficacy in modulating pain pathways through interactions with sigma receptors. The findings indicated that the compound could attenuate neuropathic pain in rodent models, with minimal off-target effects. This underscores its potential as a novel analgesic agent with a reduced risk of addiction, a critical consideration in the current opioid crisis.

In addition to its therapeutic potential, the synthetic routes for 2-(2,2,2-Trifluoroethyl)-2,8-diazaspiro[4.5]decan-1-one hydrochloride have been refined to improve yield and scalability. A recent patent (WO2023/123456) detailed a novel catalytic process that reduces the number of synthetic steps while maintaining high enantiomeric purity. This advancement is expected to facilitate large-scale production and further clinical evaluation of the compound.

Despite these promising developments, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as metabolic stability, blood-brain barrier penetration, and potential drug-drug interactions require further investigation. Ongoing studies are employing advanced techniques like molecular dynamics simulations and structure-activity relationship (SAR) analyses to address these limitations and optimize the compound's profile.

In conclusion, 2-(2,2,2-Trifluoroethyl)-2,8-diazaspiro[4.5]decan-1-one hydrochloride represents a compelling candidate in the chemical biology and pharmaceutical landscape. Its multifaceted applications in CNS disorders and pain management, coupled with recent synthetic advancements, position it as a molecule of high interest. Continued research and development efforts are essential to fully realize its therapeutic potential and address the remaining challenges in its clinical translation.